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Compound of Interest

Compound Name: alpha-Methylcinnamic acid

Cat. No.: B160838 Get Quote

An In-Depth Technical Guide to the Safe Handling of alpha-Methylcinnamic Acid for

Researchers and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety protocols and handling

procedures for alpha-Methylcinnamic acid. It is intended for laboratory personnel, including

researchers, scientists, and professionals in the field of drug development, who may work with

this compound. The information herein is synthesized from authoritative safety data sheets and

chemical databases to ensure a thorough understanding of the associated hazards and the

implementation of best practices for risk mitigation.

Compound Identification and Hazard Profile
alpha-Methylcinnamic acid (α-Methylcinnamic acid) is a white to light yellow crystalline solid.

[1][2] A foundational aspect of its safe handling is a clear understanding of its inherent chemical

and physical properties, which dictate its hazard profile.

Table 1: Physicochemical and Identifier Information for alpha-Methylcinnamic Acid
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Property Value Source(s)

Chemical Name
(E)-2-methyl-3-phenylprop-2-

enoic acid
[1][3]

Synonyms
2-Methyl-3-phenyl-2-propenoic

acid, α-Methylcinnamic acid
[2][4]

CAS Number 1199-77-5 [5]

Molecular Formula C₁₀H₁₀O₂ [1][4]

Molecular Weight 162.19 g/mol [1][4]

Appearance
White to light yellow crystalline

powder/solid
[1][2]

Melting Point 78 - 81 °C [2][6]

Boiling Point 288 °C [2][7]

Solubility Soluble in water [2]

The primary hazards associated with alpha-Methylcinnamic acid, as defined by the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), are skin irritation,

serious eye irritation, and potential respiratory irritation.[1][5][8] These classifications

necessitate stringent adherence to appropriate personal protective equipment and handling

protocols to prevent adverse health effects.

Table 2: GHS Hazard Classification for alpha-Methylcinnamic Acid
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Hazard Class Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[1][3][5]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[1][3][5]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[5][8][9]

It is crucial to note that the toxicological properties of this compound have not been fully

investigated.[2][9] Therefore, a cautious approach, treating the substance with a high degree of

care, is warranted. There is currently no data available to suggest that alpha-Methylcinnamic
acid is carcinogenic, mutagenic, or a reproductive toxin.[3][9]

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense
The cornerstone of safe chemical handling lies in a multi-layered approach that prioritizes

engineering controls and supplements them with appropriate personal protective equipment.

Engineering Controls: The First Line of Defense
The primary objective of engineering controls is to minimize the potential for exposure at the

source. For a solid compound like alpha-Methylcinnamic acid, which can form dust, the

following are essential:

Ventilation: All work with alpha-Methylcinnamic acid should be conducted in a well-

ventilated area.[5][10] A certified chemical fume hood is the preferred engineering control,

especially when handling larger quantities or when there is a potential for dust generation.[9]

Safety Showers and Eyewash Stations: These must be readily accessible and in close

proximity to the workstation where the compound is being handled.[5][8] Regular testing of

this equipment is a critical component of laboratory safety protocols.
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Personal Protective Equipment (PPE): Essential
Individual Protection
The selection of PPE must be based on a thorough risk assessment of the procedures being

performed. The following PPE is mandatory when handling alpha-Methylcinnamic acid:

Eye and Face Protection: Chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166 are required to protect against dust particles and

potential splashes.[5][8]

Skin Protection:

Gloves: Chemically resistant gloves must be worn.[9][10] It is imperative to inspect gloves

for any signs of degradation or perforation before use.[9]

Lab Coat/Protective Clothing: A lab coat or other protective clothing should be worn to

prevent skin contact.[5][8]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhaling dust,

a NIOSH-approved N95 particulate respirator or equivalent should be used.[9]

The following diagram illustrates the decision-making process for selecting the appropriate

level of control and PPE.
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Alternative Control

Handling alpha-Methylcinnamic Acid

Potential for Dust Generation?

Work in a Chemical Fume Hood

Yes

Mandatory PPE:
- Chemical Safety Goggles

- Chemically Resistant Gloves
- Lab Coat

NoFume Hood Unavailable?

Wear NIOSH-Approved Respirator (N95)

Proceed with Experiment

Yes

No

Click to download full resolution via product page

Caption: Decision workflow for engineering controls and PPE selection.
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Safe Handling and Storage Protocols
Adherence to standardized handling and storage procedures is critical to prevent accidental

exposure and maintain the integrity of the compound.

Handling
Avoid Dust Formation: Handle the compound in a manner that minimizes the generation of

dust.[5]

Grounding: When transferring the powder, take precautionary measures against static

discharges.[11]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[5][8] Do not

eat, drink, or smoke in the laboratory.[10]

Avoid Incompatibilities: Keep the compound away from strong oxidizing agents.[2][5][8]

Storage
Container: Keep the container tightly closed.[5][8][10]

Environment: Store in a dry, cool, and well-ventilated place.[5][8][11]

Segregation: Store away from incompatible materials, such as strong oxidizing agents.[2][9]

Emergency Procedures: Preparedness and
Response
A well-defined emergency response plan is a critical component of laboratory safety.

First-Aid Measures
The following first-aid measures should be taken in the event of exposure.[5][8] In all cases,

seek medical attention.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[5][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL0080614&productDescription=ALFA-METHLCINNAMIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1042936&productDescription=ALFA-METHLCINNAMALDEHYDE+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0080614&productDescription=ALFA-METHLCINNAMIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00806~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2004:10:21~~alpha-Methylcinnamic%20acid~~
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI2cmllbHA5dGdyYjdkcHFzbWpxaDR2NDc1aGViIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lMOTQ2XzExOTktNzctNV9hbHBoYS1NZXRoeWxjaW5uYW1pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJTDk0Nl8xMTk5LTc3LTVfYWxwaGEtTWV0aHlsY2lubmFtaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--82da8fa0a734426c413f83dc304a9f5674bd5a9d/MetaSci_MSIL946_1199-77-5_alpha-Methylcinnamic%20acid.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB1176094_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAL0080614&productDescription=ALFA-METHLCINNAMIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00806~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2004:10:21~~alpha-Methylcinnamic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAL0080614&productDescription=ALFA-METHLCINNAMIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00806~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2004:10:21~~alpha-Methylcinnamic%20acid~~
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI2cmllbHA5dGdyYjdkcHFzbWpxaDR2NDc1aGViIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lMOTQ2XzExOTktNzctNV9hbHBoYS1NZXRoeWxjaW5uYW1pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJTDk0Nl8xMTk5LTc3LTVfYWxwaGEtTWV0aHlsY2lubmFtaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--82da8fa0a734426c413f83dc304a9f5674bd5a9d/MetaSci_MSIL946_1199-77-5_alpha-Methylcinnamic%20acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0080614&productDescription=ALFA-METHLCINNAMIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00806~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2004:10:21~~alpha-Methylcinnamic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAA1042936&productDescription=ALFA-METHLCINNAMALDEHYDE+500G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1176094_EN.htm
https://www.capotchem.cn/doc/msds_1199-77-5.do
https://www.fishersci.com/store/msds?partNumber=AAL0080614&productDescription=ALFA-METHLCINNAMIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00806~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2004:10:21~~alpha-Methylcinnamic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAL0080614&productDescription=ALFA-METHLCINNAMIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00806~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2004:10:21~~alpha-Methylcinnamic%20acid~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[5]

[8] Remove contaminated clothing and wash it before reuse.[3]

Inhalation: Move the person to fresh air.[5][8] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[10]

Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water.[9]

Spill Response
In the event of a spill, the following protocol should be followed:

Step 1: Evacuate and Secure the Area

Alert others in the vicinity.

If the spill is large or in a poorly ventilated area, evacuate the immediate area.[12]

Remove all sources of ignition.[10][11]

Step 2: Don Appropriate PPE

At a minimum, wear chemical safety goggles, chemically resistant gloves, a lab coat, and a

respirator if dust is present.[10]

Step 3: Contain and Clean the Spill

For a solid spill, carefully sweep or scoop up the material and place it into a suitable, labeled

container for disposal.[5][9]

Avoid generating dust during cleanup.[5][9] A dust suppressant may be used if necessary.

[13]

Use non-sparking tools if there is a fire hazard.[14]

Step 4: Decontaminate the Area

Once the bulk of the material has been removed, decontaminate the spill area with soap and

water.[12][15]
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Step 5: Waste Disposal

All contaminated materials, including PPE, should be placed in a sealed container and

disposed of as hazardous waste.[9][10]

The following flowchart outlines the general procedure for managing a spill of alpha-
Methylcinnamic acid.

Spill of alpha-Methylcinnamic Acid Detected

Secure the Area
(Alert others, remove ignition sources)

Don Appropriate PPE
(Goggles, Gloves, Respirator if needed)

Contain and Clean Spill
(Sweep carefully, avoid dust)

Decontaminate Spill Area
(Wash with soap and water)

Dispose of Waste
(Collect all materials in a sealed container)

Report Incident

Click to download full resolution via product page
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Caption: Step-by-step spill response workflow.

Waste Disposal
Chemical waste generators must adhere to federal, state, and local regulations for the disposal

of hazardous materials.[5][10] alpha-Methylcinnamic acid and any contaminated materials

should be disposed of through a licensed professional waste disposal service.[9] Do not empty

into drains.[5]

Conclusion
alpha-Methylcinnamic acid presents moderate health hazards, primarily as an irritant to the

skin, eyes, and respiratory system. A comprehensive safety strategy, encompassing robust

engineering controls, appropriate personal protective equipment, and strict adherence to

handling and emergency protocols, is essential for mitigating the risks associated with its use in

a research and development setting. By understanding the nature of the compound and

implementing the procedures outlined in this guide, laboratory personnel can work with alpha-
Methylcinnamic acid in a safe and responsible manner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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